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Compound of Interest

Compound Name: Methyl 2-amino-5-chlorobenzoate

Cat. No.: B046927 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl 2-amino-5-chlorobenzoate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical intermediates is fundamental. Methyl 2-amino-
5-chlorobenzoate (CAS No. 5202-89-1) is a key building block in the synthesis of

pharmaceuticals, agrochemicals, and dyes.[1] This technical guide provides a comprehensive

overview of its core physical properties, the experimental methods used to determine them,

and the relationship between its molecular structure and these characteristics.

Physicochemical Data Summary
Methyl 2-amino-5-chlorobenzoate is a crystalline organic compound that appears as a white

to off-white or pale yellow powder at room temperature.[1][2][3] It is recognized for its thermal

stability and versatility in the custom synthesis of various benzoate derivatives.[1] The key

physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₈H₈ClNO₂ [2]

Molecular Weight 185.61 g/mol [3][4]

Melting Point 66-73 °C [2][5][6]

Boiling Point 168-170 °C at 22 mmHg [2][5]

Density ~1.3 g/cm³ [2][5]

Appearance
White to off-white or pale

yellow crystalline powder/solid
[1][2][3]

Solubility
Soluble in DMSO and

methanol; insoluble in water.
[1]

Flash Point 131.5 °C [2]

Refractive Index ~1.58 [2][5]

InChI Key
IGHVUURTQGBABT-

UHFFFAOYSA-N
[4]

CAS Number 5202-89-1 [1][2]

Molecular Structure and Properties
The physical properties of an organic compound are intrinsically linked to its molecular

structure.[7] Methyl 2-amino-5-chlorobenzoate consists of a benzene ring substituted with an

amino group (-NH₂), a chlorine atom (-Cl), and a methyl ester group (-COOCH₃). The molecule

is nearly planar.[8] The presence of polar functional groups (amino and ester) and the halogen

atom contribute to intermolecular forces, such as hydrogen bonding, which influence properties

like melting and boiling points.[7][8] An intramolecular hydrogen bond is also present between

the amino group and the ester's carbonyl oxygen, forming a stable six-membered ring.[8]

Caption: Relationship between molecular structure and physical properties.
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The determination of the physical properties of Methyl 2-amino-5-chlorobenzoate follows

standard laboratory procedures for organic compounds.

Synthesis of Methyl 2-amino-5-chlorobenzoate
A documented laboratory synthesis involves a two-step process starting from 2-aminobenzoic

acid.[8]

Step 1: Chlorination of 2-aminobenzoic acid

Dissolve 2-aminobenzoic acid (10 g, 66 mmol) in N,N-Dimethylformamide (DMF, 40 mL).

Add an N-halosuccinimide (66 mmol) to the solution.

Heat the reaction mixture to 100 °C for 40 minutes.

Cool the mixture to room temperature and let it stand overnight.

Pour the mixture slowly into ice-water (150 mL) to precipitate a white solid.

Filter the solid and wash it with water (3 x 50 mL).

The resulting intermediate is 2-amino-5-chlorobenzoic acid.

Step 2: Esterification of 2-amino-5-chlorobenzoic acid

Add the intermediate 2-amino-5-chlorobenzoic acid (20 mmol) to an alcohol solution (e.g.,

methanol, 60 mL).

Add thionyl chloride (60 mmol) to the suspension.

Reflux the mixture overnight.

Evaporate the solvent under reduced pressure.

Add ethyl acetate (EtOAc) to the residue and wash with a 10% sodium hydroxide (NaOH)

solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3009038/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer, filter, and evaporate the solvent to yield the final product, Methyl 2-
amino-5-chlorobenzoate.[8]

Step 1: Chlorination Step 2: Esterification

2-Aminobenzoic Acid
+ DMF

Add N-halosuccinimide
Heat to 100°C Precipitate in Ice-Water Filter and Wash 2-Amino-5-chlorobenzoic Acid

+ Methanol
Intermediate Add Thionyl Chloride

Reflux Overnight Evaporate Solvent Wash with NaOH
Dry and Evaporate Methyl 2-amino-5-chlorobenzoateFinal Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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